Cas no 1805442-27-6 (2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805442-27-6
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4899207
• Update Time: 2025-05-24

2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O2/c1-3-2-14-5(7(9)10)6(15(16)17)4(3)8(11,12)13/h2,7H,1H3
• InChI Key： VUUYEBCRTQIDRF-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(C(F)F)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine (CAS: 1805442-27-6)

The compound 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine (CAS: 1805442-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and nitro-substituted pyridine backbone, has demonstrated promising potential in various applications, including agrochemicals, pharmaceuticals, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activity, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine. A study published in the Journal of Organic Chemistry (2023) detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of production. This advancement is particularly relevant for industrial applications where large-scale synthesis is required.

In the realm of agrochemicals, this compound has been investigated for its herbicidal and pesticidal properties. Research conducted by the Agricultural Chemical Society (2024) revealed that 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine exhibits strong inhibitory effects on specific plant enzymes, making it a potential candidate for next-generation herbicides. Field trials have shown promising results, with reduced environmental persistence compared to traditional agrochemicals.

Pharmaceutical research has also explored the compound's potential as a building block for drug development. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role as a precursor in the synthesis of novel kinase inhibitors. The fluorinated and nitro-functional groups contribute to enhanced binding affinity and metabolic stability, which are critical for drug efficacy. Preliminary in vitro studies have shown activity against certain cancer cell lines, warranting further investigation.

Material science applications have also been a focus, with researchers investigating the compound's utility in the development of advanced polymers and coatings. Its unique electronic properties, attributed to the electron-withdrawing nitro and trifluoromethyl groups, make it suitable for use in organic electronic devices. A study published in Advanced Materials (2023) demonstrated its incorporation into conductive polymers, resulting in materials with improved thermal stability and conductivity.

Despite these advancements, challenges remain in the widespread adoption of 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine. Issues such as cost-effective synthesis, environmental impact, and long-term toxicity profiles require further study. Ongoing research aims to address these concerns while exploring new applications for this versatile compound.

In conclusion, 2-(Difluoromethyl)-5-methyl-3-nitro-4-(trifluoromethyl)pyridine (CAS: 1805442-27-6) represents a multifaceted compound with significant potential across multiple industries. Continued research and development efforts are expected to unlock further applications and optimize its utility in chemical biology and pharmaceutical sciences.